Cas no 2171179-53-4 ((2S)-2-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamido-3-hydroxypropanoic acid)

• Product Name: (2S)-2-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamido-3-hydroxypropanoic acid
• CAS No: 2171179-53-4
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 5834906
• PubChem ID: 165823192
• Update Time: 2025-05-24

(2S)-2-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamido-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamido-3-hydroxypropanoic acid
• EN300-1525314
• 2171179-53-4
• (2S)-2-[8-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)octanamido]-3-hydroxypropanoic acid

• Inchi： 1S/C26H32N2O6/c29-16-23(25(31)32)28-24(30)14-4-2-1-3-9-15-27-26(33)34-17-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h5-8,10-13,22-23,29H,1-4,9,14-17H2,(H,27,33)(H,28,30)(H,31,32)/t23-/m0/s1
• InChI Key： AXSQKJDIMVEKPU-QHCPKHFHSA-N
• SMILES： O(C(NCCCCCCCC(N[C@H](C(=O)O)CO)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 14
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-2-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamido-3-hydroxypropanoic acid

Compound Introduction: (2S)-2-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamido-3-hydroxypropanoic acid (CAS No. 2171179-53-4)

The compound (2S)-2-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamido-3-hydroxypropanoic acid, identified by its CAS number 2171179-53-4, represents a significant advancement in the field of pharmaceutical chemistry and biomedicine. This intricate molecular structure, featuring a combination of amino acid derivatives and fluorinated aromatic groups, has garnered considerable attention due to its potential therapeutic applications and mechanistic insights into biological pathways.

At the core of this compound's functionality lies its chiral center, specifically the (2S) configuration, which is critical for its interaction with biological targets. The presence of the (9H-fluoren-9-yl)methoxycarbonyl moiety enhances the compound's solubility and stability, making it an attractive candidate for further development in drug design. The extended octanamido backbone and the hydroxypropanoic acid side chain contribute to its unique physicochemical properties, enabling precise modulation of biological responses.

Recent research has highlighted the compound's potential in modulating enzyme activity and receptor binding. Studies have demonstrated that derivatives of this structure exhibit inhibitory effects on various kinases and proteases, which are key targets in oncology and inflammatory diseases. The fluorinated aromatic ring, a hallmark of many bioactive molecules, plays a crucial role in improving metabolic stability and binding affinity to biological targets. This feature aligns with the growing trend in drug discovery towards fluorinated compounds, which are known for their enhanced pharmacokinetic profiles.

The hydroxypropanoic acid moiety introduces a polar group that can interact with water molecules, thereby influencing the compound's solubility and bioavailability. This aspect is particularly important for oral formulations, where solubility is a critical factor in determining therapeutic efficacy. Additionally, the amide bond within the octanamido group provides a site for further chemical modifications, allowing researchers to fine-tune the compound's properties for specific applications.

In vitro studies have revealed that this compound exhibits promising anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. The mechanism of action appears to involve interference with signaling pathways such as NF-κB and MAPK, which are central to inflammatory responses. These findings are supported by preclinical studies in animal models, where treatment with this compound led to significant reductions in inflammation-related markers.

The synthesis of this complex molecule involves multiple steps, including chiral resolution, protection-deprotection strategies, and coupling reactions. Advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) have been employed to ensure high yield and purity. The use of protecting groups like carbomoyl groups (as seen in the (9H-fluoren-9-yl)methoxycarbonyl moiety) is essential for preventing unwanted side reactions during synthesis.

The pharmacokinetic profile of this compound has been extensively studied using advanced computational models and experimental techniques. These studies have provided valuable insights into its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). The compound's favorable pharmacokinetic properties make it a promising candidate for further clinical development. Specifically, its moderate oral bioavailability and prolonged half-life suggest potential for once-daily dosing regimens.

One of the most intriguing aspects of this compound is its potential application in targeted therapy. By modifying specific regions of its structure, researchers can tailor its interaction with particular biological targets. For instance, replacing the fluorinated aromatic ring with other heterocyclic structures could alter its binding affinity and selectivity. Such modifications are crucial for developing drugs that minimize off-target effects while maximizing therapeutic benefits.

The role of computational chemistry in optimizing this compound cannot be overstated. Molecular modeling techniques have been used to predict how different structural modifications will affect its biological activity. These predictions are then validated through experimental synthesis and testing. This iterative process has led to several promising derivatives with enhanced potency and selectivity.

Future research directions include exploring the compound's potential in treating neurodegenerative diseases. Preliminary studies suggest that it may interact with amyloid-beta plaques associated with Alzheimer's disease by inhibiting their formation or promoting their clearance. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system disorders.

The development of this compound also underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. Such collaborations are essential for translating basic research findings into tangible therapeutic solutions. The integration of cutting-edge technologies such as high-throughput screening and CRISPR-based gene editing is likely to accelerate the discovery process further.

In conclusion, (2S)-2-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamido-3-hydroxypropanoic acid (CAS No. 2171179-53-4) represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications. Its unique molecular structure combines several key features that enhance its bioactivity and pharmacokinetic profile. Ongoing research continues to uncover new applications for this compound, making it a cornerstone in modern drug discovery efforts.